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Compound of Interest

Compound Name: Mordant Orange 1

Cat. No.: B1664777

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Mordant Orange 1
(C.1. 14030), an azo dye with significant applications in various scientific and industrial fields.
An understanding of its solubility in different solvents is critical for its use in dyeing processes,
as a pH indicator, and in the development of new analytical methods. This document collates
available solubility data, outlines a detailed experimental protocol for solubility determination,
and presents a visual workflow to aid researchers in their laboratory practices.

Core Physicochemical Properties

Mordant Orange 1, also known as Alizarin Yellow R, is an orange-brown powder. Its chemical
structure and properties are foundational to its solubility characteristics.

Property Value Reference
CAS Number 2243-76-7 [11[2]
Molecular Formula C13H9N30s [1112]
Molecular Weight 287.23 g/mol [1][2]
Melting Point 250 °C [1]

Solubility Profile of Mordant Orange 1
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The solubility of Mordant Orange 1 is a key factor in its application. While extensive
quantitative data is not widely available in published literature, a combination of qualitative
descriptions and specific quantitative measurements provides a solid understanding of its
behavior in various solvents.

Quantitative Solubility Data

The following table summarizes the known quantitative solubility data for Mordant Orange 1. It
is important to note that the purity of the dye, such as the 70% dye content mentioned for the
Sigma-Aldrich product, can influence solubility.

Solvent Concentration = Temperature Observations Source

1 N Ammonium
. Room _
Hydroxide 1% Clear solution [3]

Temperature
(NH4OH)

Qualitative Solubility Data

Qualitative assessments of Mordant Orange 1's solubility are more broadly reported and are
summarized below.

Solvent Solubility Description Source

The resulting solution
Water Soluble _ [11[4]
is golden yellow.

The resulting solution
Ethanol Soluble ) [1][4]
is golden yellow.

Acetone Slightly Soluble [1][4]
Cellosolve (2- _

Slightly Soluble [4]
ethoxyethanol)
Other Organic

Insoluble [4]
Solvents
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Experimental Protocol for Solubility Determination

The following is a generalized experimental protocol for determining the solubility of Mordant
Orange 1 in a given solvent, based on standard laboratory methods for dye solubility analysis.

Objective: To determine the saturation solubility of Mordant Orange 1 in a specific solvent at a
controlled temperature.

Materials:

e Mordant Orange 1 powder

e Solvent of interest (e.g., deionized water, ethanol, acetone)
e Volumetric flasks

¢ Analytical balance

o Magnetic stirrer and stir bars

o Thermostatically controlled water bath or incubator
e Syringe filters (0.45 um pore size)

e UV-Vis Spectrophotometer

e Cuvettes

Methodology:

e Preparation of a Saturated Solution:

o Add an excess amount of Mordant Orange 1 powder to a known volume of the solvent in
a sealed container (e.g., a screw-capped flask). The excess solid is crucial to ensure that
the solution reaches saturation.

o Place the sealed container in a thermostatically controlled shaker or water bath set to the
desired temperature.
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o Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure that equilibrium
is reached. The time to reach equilibrium should be determined empirically by measuring
the concentration at different time points until it remains constant.

e Sample Filtration:

o Once equilibrium is achieved, allow the solution to stand undisturbed at the set
temperature for a short period to allow the excess solid to settle.

o Carefully withdraw a sample of the supernatant using a syringe and filter it through a 0.45
pm syringe filter to remove all undissolved particles. This step is critical to avoid artificially
high concentration measurements.

» Concentration Determination via UV-Vis Spectroscopy:

o Wavelength of Maximum Absorbance (Amax): Prepare a dilute, unsaturated solution of
Mordant Orange 1 in the solvent. Scan the solution using a UV-Vis spectrophotometer to
determine the Amax, which is reported to be approximately 385 nm.[1][3]

o Calibration Curve: Prepare a series of standard solutions of Mordant Orange 1 with
known concentrations in the same solvent. Measure the absorbance of each standard at
the determined Amax. Plot a calibration curve of absorbance versus concentration. The
plot should be linear and follow the Beer-Lambert law.

o Sample Analysis: Dilute the filtered saturated solution with a known volume of the solvent
to ensure the absorbance falls within the linear range of the calibration curve. Measure the
absorbance of the diluted sample at the Amax.

o Calculation: Use the equation of the line from the calibration curve to calculate the
concentration of the diluted sample. Multiply this concentration by the dilution factor to
obtain the concentration of the saturated solution. This value represents the solubility of
Mordant Orange 1 in that solvent at the specified temperature.

» Data Reporting:

o Report the solubility in standard units such as grams per liter (g/L) or moles per liter
(mol/L).
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o Always specify the temperature at which the solubility was determined.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the experimental workflow for determining the
solubility of Mordant Orange 1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Mordant Orange 1: A Technical Guide to Solubility in
Diverse Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664777#mordant-orange-1-solubility-in-different-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1664777?utm_src=pdf-body
https://www.benchchem.com/product/b1664777?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/ProductChemicalPropertiesCB0780911_EN.htm
https://www.scbt.com/p/mordant-orange-1-2243-76-7
https://www.sigmaaldrich.com/SG/en/product/sial/195073
http://www.worlddyevariety.com/mordant-dyes/mordant-orange-1.html
https://www.benchchem.com/product/b1664777#mordant-orange-1-solubility-in-different-solvents
https://www.benchchem.com/product/b1664777#mordant-orange-1-solubility-in-different-solvents
https://www.benchchem.com/product/b1664777#mordant-orange-1-solubility-in-different-solvents
https://www.benchchem.com/product/b1664777#mordant-orange-1-solubility-in-different-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1664777?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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